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Compound of Interest

Compound Name: Octylbenzene-d22

Cat. No.: B15557934

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of

Octylbenzene-d22. The information is tailored for researchers, scientists, and professionals in

drug development who require detailed data and experimental methodologies for the handling

and characterization of this deuterated compound. This document summarizes key physical

data, outlines experimental protocols for their determination, and presents logical workflows for

its synthesis and quality control.

Core Physical Properties
While specific experimental data for Octylbenzene-d22 is not readily available in the literature,

its physical properties can be closely approximated by considering the properties of its non-

deuterated counterpart, n-octylbenzene, and the known effects of deuteration. Deuteration

typically leads to a slight increase in molecular weight and can subtly influence intermolecular

forces, which in turn may affect properties such as boiling point, melting point, and density.

Table 1: General Properties of Octylbenzene-d22
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Property Value Source

Chemical Formula C₁₄D₂₂ N/A

Molecular Weight 212.46 g/mol N/A

CAS Number 1219799-28-6 N/A

Isotopic Enrichment Typically ≥98 atom % D N/A

Table 2: Estimated and Comparative Physical Properties

Property n-Octylbenzene
Octylbenzene-d22
(Estimated)

Boiling Point 261-263 °C
Slightly higher than 261-263

°C

Melting Point -36 °C Slightly different from -36 °C

Density 0.858 g/mL at 25 °C Slightly higher than 0.858 g/mL

Refractive Index 1.483-1.485 at 20 °C Similar to 1.483-1.485

Experimental Protocols for Physical Property
Determination
Accurate determination of the physical properties of Octylbenzene-d22 is crucial for its

application in research and development. The following are detailed methodologies for key

experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a high-boiling liquid like Octylbenzene-d22, a micro-boiling point or distillation

method is suitable.

Methodology: Micro-Boiling Point Determination
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Sample Preparation: Place a small volume (a few drops) of Octylbenzene-d22 into a small-

diameter test tube (Thiele tube).

Capillary Inversion: Seal one end of a capillary tube and place it, open-end down, into the

test tube containing the sample.

Heating: Heat the Thiele tube slowly and uniformly using an oil bath or a heating block.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube.

Recording: The boiling point is the temperature at which the stream of bubbles is continuous

and rapid. For higher accuracy, note the temperature at which the bubbling stops upon

cooling and the liquid begins to enter the capillary tube.

Methodology: Simple Distillation

Apparatus Setup: Assemble a standard simple distillation apparatus with a round-bottom

flask, a condenser, a receiving flask, and a thermometer.

Sample Addition: Place a measured volume of Octylbenzene-d22 into the distillation flask

along with a few boiling chips.

Heating: Gently heat the flask.

Temperature Reading: The thermometer bulb should be positioned just below the side arm of

the distillation head to accurately measure the temperature of the vapor that is in equilibrium

with the liquid.

Data Collection: Record the temperature at which a steady stream of distillate is collected.

This temperature is the boiling point.

Determination of Melting Point
For substances that are solid at room temperature, the melting point is a key indicator of purity.

Since Octylbenzene-d22 is a liquid at room temperature, this protocol would be applicable for

determining its freezing point.
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Methodology: Capillary Method

Sample Preparation: Cool the Octylbenzene-d22 sample until it solidifies.

Capillary Loading: Introduce a small amount of the solidified sample into a capillary tube.

Apparatus: Place the capillary tube in a melting point apparatus.

Heating: Heat the sample slowly.

Observation and Recording: Record the temperature at which the first drop of liquid appears

and the temperature at which the entire sample becomes liquid. A narrow melting range

typically indicates high purity.

Determination of Density
Density is the mass per unit volume of a substance.

Methodology: Pycnometer Method

Pycnometer Preparation: Clean and dry a pycnometer of a known volume.

Mass Measurement (Empty): Accurately weigh the empty pycnometer.

Mass Measurement (Filled): Fill the pycnometer with Octylbenzene-d22, ensuring there are

no air bubbles, and weigh it again.

Calculation: The density is calculated by dividing the mass of the sample (mass of filled

pycnometer minus mass of empty pycnometer) by the known volume of the pycnometer.

Determination of Refractive Index
The refractive index measures how light propagates through a substance and is a valuable tool

for identifying and assessing the purity of liquid compounds.

Methodology: Abbe Refractometer

Calibration: Calibrate the Abbe refractometer using a standard liquid with a known refractive

index.
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Sample Application: Apply a few drops of Octylbenzene-d22 onto the prism of the

refractometer.

Measurement: Close the prism and adjust the instrument to bring the dividing line between

the light and dark fields into the center of the crosshairs.

Reading: Read the refractive index from the scale. It is crucial to also record the temperature

at which the measurement is taken, as the refractive index is temperature-dependent.

Synthesis and Quality Control Workflows
The following diagrams illustrate the typical synthesis and quality control workflows for

Octylbenzene-d22.

Synthesis of Octylbenzene-d22 via Friedel-Crafts
Alkylation
The Friedel-Crafts alkylation is a common method for the synthesis of alkylbenzenes. In this

case, deuterated benzene is reacted with an octyl halide in the presence of a Lewis acid

catalyst.
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Caption: Friedel-Crafts Alkylation Workflow for Octylbenzene-d22 Synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15557934/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-physical-properties-of-octylbenzene-d22
https://www.benchchem.com/product/b15557934/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-octylbenzene-d22
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control Workflow for Deuterated Compounds
The quality control of isotopically labeled compounds is essential to verify their identity, purity,

and the extent of deuteration. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS) are the primary analytical techniques used.
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Caption: Quality Control Workflow for Octylbenzene-d22 Characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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